Cas no 1306319-89-0 (6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine)

• Product Name: 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine
• CAS No: 1306319-89-0
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 5572815
• Update Time: 2025-10-28

6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyclopropyl-6-(3-chlorophenyl)pyrimidine
• 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-(3-chlorophenyl)-2-cyclopropyl-

• Inchi： 1S/C13H12ClN3/c14-10-3-1-2-9(6-10)11-7-12(15)17-13(16-11)8-4-5-8/h1-3,6-8H,4-5H2,(H2,15,16,17)
• InChI Key： QMANZYLZXULKSU-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C2=CC=CC(Cl)=C2)=CC(N)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 449.1±35.0 °C at 760 mmHg
• Flash Point: 191.9±20.9 °C
• pka: 5.98±0.10(Predicted)

6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine

6-(3-Chlorophenyl)-2-cyclopropylpyrimidin-4-amine (CAS No. 1306319-89-0): A Comprehensive Overview

6-(3-Chlorophenyl)-2-cyclopropylpyrimidin-4-amine (CAS No. 1306319-89-0) is a specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chlorophenyl and cyclopropyl substituents, exhibits promising biological activities, making it a subject of interest for drug discovery and development.

The molecular structure of 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine features a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of the 3-chlorophenyl group enhances the compound's lipophilicity, potentially improving its membrane permeability, while the cyclopropyl moiety contributes to its metabolic stability. These structural attributes make it a valuable candidate for further exploration in therapeutic applications.

Recent studies have highlighted the potential of 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine in targeting specific enzymes or receptors involved in various disease pathways. Researchers are particularly interested in its role as a kinase inhibitor, which could have implications for treating conditions such as cancer and inflammatory diseases. The compound's CAS number 1306319-89-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

In the context of current trends, the demand for novel pyrimidine derivatives has surged due to their versatility in drug design. The 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine structure aligns with the industry's focus on developing small molecules with improved efficacy and safety profiles. Its synthesis and optimization are often discussed in forums and publications, underscoring its importance in modern medicinal chemistry.

From a synthetic perspective, the preparation of 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine involves multi-step organic reactions, including cyclization and functional group transformations. Researchers are continually refining these methods to enhance yield and purity, which are critical for scaling up production. The compound's CAS 1306319-89-0 is a key identifier in patent literature, indicating its commercial potential.

The pharmacological properties of 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine are under active investigation. Preliminary data suggest that it may exhibit selective binding to certain protein targets, which could pave the way for its use in precision medicine. This aligns with the broader trend of personalized therapies, where compounds like 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine play a pivotal role.

In addition to its therapeutic potential, 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine is also of interest in agrochemical research. Its structural features may lend themselves to applications in crop protection, although this area requires further exploration. The compound's CAS No. 1306319-89-0 is often referenced in cross-disciplinary studies, highlighting its versatility.

For researchers and industry professionals, understanding the physicochemical properties of 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine is essential. Parameters such as solubility, stability, and bioavailability are critical for its development into a viable drug candidate. These aspects are frequently queried in scientific databases, reflecting the compound's practical significance.

The future of 6-(3-chlorophenyl)-2-cyclopropylpyrimidin-4-amine (CAS No. 1306319-89-0) looks promising, with ongoing research aimed at unlocking its full potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the quest for innovative solutions to complex health challenges.